Cas no 1032073-93-0 (Triciribine phosphate monohydrate)

• Product Name: Triciribine phosphate monohydrate
• CAS No: 1032073-93-0
• MF: C₁₃H₁₉N₆O₈P
• MW: 418.299123048782
• CID: 6975556
• PubChem ID: 24840908
• Update Time: 2025-08-13

Triciribine phosphate monohydrate Chemical and Physical Properties

Names and Identifiers

• TCN-PM
• 1,4,5,6,8-PENTAAZAACENAPHTHYLEN-3-AMINE, 1,5-DIHYDRO-5-METHYL-1-(5-O-PHOSPHONO-.BETA.-D-RIBOFURANOSYL)-, HYDRATE (1:1)
• 1,4,5,6,8-Pentaazaacenaphthylen-3-amine, 1,5-dihydro-5-methyl-1-(5-O-phosphono-beta-D-ribofuranosyl)-, hydrate (1:1)
• SCHEMBL1060793
• Q27265229
• 1032073-93-0
• UNII-6OB452MC0E
• 6OB452MC0E
• triciribine phosphate monohydrate
• VD-0002
• Triciribine phosphate monohydrate

• Inchi： 1S/C13H17N6O7P.H2O/c1-18-11-7-5(10(14)17-18)2-19(12(7)16-4-15-11)13-9(21)8(20)6(26-13)3-25-27(22,23)24;/h2,4,6,8-9,13,20-21H,3H2,1H3,(H2,14,17)(H2,22,23,24);1H2/t6-,8-,9-,13-;/m1./s1
• InChI Key： UBIYLIJTJQTBNU-DOKXERMVSA-N
• SMILES： P(=O)(O)(O)OC[C@@H]1[C@H]([C@H]([C@H](N2C=C3C(N)=NN(C)C4=C3C2=NC=N4)O1)O)O.O

Computed Properties

• Exact Mass: 418.10019858Da
• Monoisotopic Mass: 418.10019858Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 663
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 190Ų